Cas no 2171749-21-4 (1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid)

• Product Name: 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid
• CAS No: 2171749-21-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5872812
• PubChem ID: 165514361
• Update Time: 2025-06-09

1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid
• 2171749-21-4
• EN300-1525295
• 1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c30-25(29-17-15-24(29)26(31)32)14-4-2-1-3-9-16-28-27(33)34-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,1-4,9,14-18H2,(H,28,33)(H,31,32)
• InChI Key： LLFNNHGRPPQMKQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid

Comprehensive Analysis of 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid (CAS No. 2171749-21-4)

In the realm of peptide synthesis and organic chemistry, 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid (CAS No. 2171749-21-4) stands out as a specialized compound with significant applications. This molecule, often abbreviated as Fmoc-8-aminooctanoyl-azetidine-2-carboxylic acid, is a derivative of azetidine-2-carboxylic acid, a non-proteinogenic amino acid that has garnered attention for its unique structural properties and potential in drug discovery and bioconjugation.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and biomaterials. The incorporation of an 8-aminooctanoyl spacer in this compound enhances its utility in linker chemistry, enabling the attachment of peptides or other molecules to surfaces or carriers. This feature is particularly valuable in the development of targeted drug delivery systems and diagnostic probes, which are hot topics in precision medicine.

Researchers and pharmaceutical companies are increasingly interested in azetidine derivatives due to their conformational rigidity and bioactivity. The azetidine-2-carboxylic acid moiety in this compound can mimic proline, a critical amino acid in protein folding and collagen synthesis. This mimicry has implications for designing enzyme inhibitors and peptidomimetics, which are pivotal in treating diseases like fibrosis and cancer. A recent surge in searches for "azetidine in drug design" and "Fmoc-protected amino acids" reflects the growing demand for such specialized building blocks.

The CAS No. 2171749-21-4 compound is also relevant in the context of click chemistry and bioconjugation techniques, which are essential for creating antibody-drug conjugates (ADCs) and fluorescent labels. Its hydrophobic spacer (8-aminooctanoyl) can improve solubility and reduce steric hindrance, making it a preferred choice for chemical biology applications. Questions like "how to modify peptides with Fmoc groups" and "best linkers for bioconjugation" are frequently encountered in forums, highlighting the need for detailed discussions on such compounds.

From a synthetic perspective, the stability of the Fmoc group under basic conditions and its ease of removal with piperidine make this compound a reliable tool for peptide elongation. Moreover, the azetidine ring offers metabolic stability, a trait highly sought after in protease-resistant peptide therapeutics. As the industry shifts toward personalized medicine, the demand for custom peptide synthesis and high-purity intermediates like this compound is expected to rise.

In conclusion, 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylazetidine-2-carboxylic acid (CAS No. 2171749-21-4) is a versatile and valuable reagent in modern chemical biology and pharmaceutical research. Its unique structure and functional groups align with current trends in drug development, biomaterials, and diagnostic tools, making it a compound of enduring interest to scientists and industry professionals alike.